Cas no 938-97-6 (4-Hydroxyphenylglycine)

2-amino-2 - (4-hydroxyphenyl) acetic acid is a glycine derivative

4-Hydroxyphenylglycine structure

Product Name:4-Hydroxyphenylglycine

CAS No:938-97-6

Molecular Formula:C₈H₉NO₃

Molecular Weight:167.161962270737

MDL:MFCD00065931

CID:40352

PubChem ID:92143

4-Hydroxyphenylglycine Properties

Names and Identifiers

- 2-Amino-2-(4-hydroxyphenyl)acetic acid
- AMINO-(4-HYDROXY-PHENYL)-ACETIC ACID
- 4-HYDROXY-DL-PHENYLGLYCINE
- 4-hydroxyphenylglycine
- Amino-4-hydroxybenzeneacetic acid
- DL-4-OH-Phg-OH
- (4-Hydroxyphenyl)(amino)acetic acid
- (4-Hydroxyphenyl)glycine
- 2-(4-Hydroxyphenyl)glycine
- DL-4-HYDROXYPHENYLGLYCINE
- P-HYDROXY PHENYLGLYCINE
- Glycine,2-(p-hydroxyphenyl)- (6CI,7CI,8CI)
- (RS)-2-(4-Hydroxyphenyl)glycine
- (?à)-2-(4-Hydroxyphenyl)glycine
- (?à)-2-(p-Hydroxyphenyl)glycine
- (?à)-Amino(p-hydroxyphenyl)aceticacid
- (?à)-p-Hydroxyphenylglycine
- (?à)-a-Amino-4-hydroxybenzeneacetic acid
- DL-2-(4-Hydroxyphenyl)glycine
- DL-2-(p-Hydroxyphenyl)glycine
- DL-p-Hydroxyphenylglycine
- DL-a-Amino(4-hydroxyphenyl)acetic acid
- NSC 30081
- a-(4-Hydroxyphenyl)glycine
- a-(p-Hydroxyphenyl)glycine
- a-Amino-p-hydroxyphenylacetic acid
- Amino(4-hydroxyphenyl)acetic acid
- alpha-Amino-4-hydroxybenzeneacetic acid
- (1)-4-Hydroxyphenylglycine
- (+/-)-alpha-Amino-4-hydroxybenzeneacetic acid
- LJCWONGJFPCTTL-UHFFFAOYSA-N
- D-(-)-p-Hydroxyphenylglycine
- D-P-HYDROXYPHENYLGLYCINE
- UK 25842
- para-hydroxyphenylglycine
- Glycine, 2-(p-hydroxyphenyl)- (6CI, 7CI, 8CI)
- α-Amino-4-hydroxybenzeneacetic acid (ACI)
- (±)-2-(4-Hydroxyphenyl)glycine
- (±)-2-(p-Hydroxyphenyl)glycine
- (±)-Amino(p-hydroxyphenyl)acetic acid
- (±)-p-Hydroxyphenylglycine
- (±)-α-Amino-4-hydroxybenzeneacetic acid
- 2-Amino-2-(4-hydroxyphenyl)aceticacid
- DL
- DL-α-Amino(4-hydroxyphenyl)acetic acid
- p-Hydroxyphenylglycine
- α-(4-Hydroxyphenyl)glycine
- α-(p-Hydroxyphenyl)glycine
- α-Amino-4-hydroxyphenylacetic acid
- α-Amino-p-hydroxyphenylacetic acid
- J-507748
- (R)-(4-Hydroxyphenyl)glycine; (R)-2-(4-Hydroxyphenyl)glycine; 4-Hydroxy-D-phenylglycine; D-(-)-2-(4-Hydroxyphenyl)glycine; D-(-)-2-(p-Hydroxyphenyl)glycine
- MFCD00065931
- 938-97-6
- Q27093571
- NS00081113
- MFCD00065932
- CHEBI:50418
- 2-amino-2-(4-hydroxyphenyl)-acetic acid
- FT-0630187
- SY032272
- FB-0735
- AB00341
- Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (.alpha.S)-
- amino(4-hydroxyphenyl)ethanoic acid
- FT-0633158
- PB47674
- 1217854-79-9
- AKOS000168314
- L(+)4-Phydroxyphenylglycine
- EINECS 213-353-2
- W-109619
- EN300-137921
- Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (.alpha.R)-
- SR-01000944901-1
- Benzeneacetic acid, .alpha.-amino-4-hydroxy-, (R)-
- DB02601
- (-)-alpha-amino-4-hydroxybenzeneacetic acid
- Amino(4-hydroxyphenyl)acetic acid #
- 2-amino-2-(4-hydroxyphenyl) acetic acid
- UNII-7UYG7X0F53
- SY036146
- AKOS016050648
- Benzeneacetic acid, a-amino-4-hydroxy-
- 37784-25-1
- 6324-01-2
- HY-W005226
- D-2-(4-Hydroxyphenyl)glycine
- (alphaR)-alpha-Amino-4-hydroxybenzeneacetic acid
- (+/-)-.ALPHA.-AMINO-4-HYDROXYBENZENEACETIC ACID
- D-26
- AB02671
- NSC30081
- FT-0669964
- SR-01000944901
- CHEMBL130865
- SCHEMBL652186
- FT-0624334
- EINECS 228-682-7
- 7UYG7X0F53
- F11089
- DTXSID90860473
- SY047013
- 2-p-hydroxyphenylglycine
- (R)-.alpha.-Amino-4-hydroxybenzeneacetic acid
- D-(-)-4-Hydroxyphenyl-d4-glycine
- NSC-30081
- CS-W005226
- NCGC00164509-01
- A844731
- (R)-(-)-2-(4-Hydroxyphenyl)glycine
- STK391435
- DB-014148
- BRD-A86525947-001-01-4
- BBL014416
- +Expand
- MDL： MFCD00065931
- InChIKey： LJCWONGJFPCTTL-UHFFFAOYSA-N
- Inchi： 1S/C8H9NO3/c9-7(8(11)12)5-1-3-6(10)4-2-5/h1-4,7,10H,9H2,(H,11,12)
- SMILES： O=C(C(C1C=CC(O)=CC=1)N)O

Computed Properties

Exact Mass: 167.05800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 167.058
Heavy Atom Count: 12
Complexity: 164
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.1
Topological Polar Surface Area: 83.6

Experimental Properties

LogP: 0.96170
PSA: 69.56000
Refractive Index: 1.54
Boiling Point: 446.3℃ at 760 mmHg
Melting Point: 235-238°C
Flash Point: 223.7ºC
Specific Rotation: -158.4° (c=1, 1mol/L HCl)
Density: 1.41

4-Hydroxyphenylglycine Security Information

Dangerous goods sign： Xi
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning
HazardClass：IRRITANT

4-Hydroxyphenylglycine Customs Data

HS CODE：2922501000
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Hydroxyphenylglycine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IIBK-10g	Benzeneacetic acid, a-amino-4-hydroxy-	938-97-6	97%	10g	$6.00	2024-04-19
A2B Chem LLC	AI62752-5g	Dl-4-hydroxyphenylglycine	938-97-6	98%	5g	$17.00	2024-05-20
Aaron	AR00IIJW-5g	Benzeneacetic acid, a-amino-4-hydroxy-	938-97-6	95%	5g	$3.00	2024-07-18
abcr	AB154640-25 g	DL-4-Hydroxyphenylglycine, 95% (H-DL-nTyr-OH); .	938-97-6	95%	25 g	€81.90	2023-07-20
Ambeed	A111647-5g	2-Amino-2-(4-hydroxyphenyl)acetic acid	938-97-6	97%	5g	$5.0	2023-09-01
Apollo Scientific	OR12450-1g	4-Hydroxyphenylglycine	938-97-6		1g	£75.00	2023-09-01
Chemenu	CM255894-100g	2-Amino-2-(4-hydroxyphenyl)acetic acid	938-97-6	97%	100g	$115	2024-07-19
Crysdot LLC	CD21000607-500g	2-Amino-2-(4-hydroxyphenyl)acetic acid	938-97-6	97%	500g	$193	2024-07-18
Enamine	EN300-137921-0.05g	2-amino-2-(4-hydroxyphenyl)acetic acid	938-97-6		0.05g	$19.0
eNovation Chemicals LLC	D694861-500g	2-Amino-2-(4-hydroxyphenyl)acetic Acid	938-97-6	95%	500g	$260	2021-09-24

4-Hydroxyphenylglycine Synthesis

Synthetic Circuit 1

936565-30-9

22818-40-2

938-97-6

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Methanol ; rt → 60 °C; 2 h, 60 °C

Reference

: Asymmetric resolution of D-p-hydroxyphenylglycine

Yang, Fan; Zhang, Zhenglin; Zou, Jianzhong, Zhongguo Yiyao Gongye Zazhi, 2005, 36(4), 199-200

Synthetic Circuit 2

123-08-0

74-90-8

938-97-6

Reaction Conditions

1.1 Solvents: Methanol , Water ; 10 min, rt
1.2 Reagents: Trisodium citrate Solvents: Water ; 25 °C; 30 °C
1.3 Reagents: Sulfuric acid ; pH 3
1.4 Reagents: Carbon dioxide , Ammonia Solvents: Water ; 30 °C → 80 °C; 80 °C → 120 °C; 0.8 - 1 MPa, 120 °C → 140 °C; 0.5 MPa, 101 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ; 0.8 - 1 MPa, 178 °C; 0.5 MPa, 101 °C
1.6 Reagents: Sulfuric acid Solvents: Water ; pH 5 - 5.5, < 100 °C; 100 °C → 35 °C

Reference

: Process for preparation of D,L-phenylglycine derivatives

, China, , ,

Synthetic Circuit 3

86788-93-4

938-97-6

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetonitrile

Reference

: Deprotection of 4-methoxybenzyloxycarbonyl group with p-toluenesulfonic acid in acetonitrile. Application to a large-scale preparation of 7-[D-2-amino-2-(4-hydroxyphenyl)acetamido]cephalosporanic acid

Yamada, Hirotada; Tobiki, Hisao; Tanno, Norihiko; Suzuki, Hiroyuki; Jimpo, Kiyokazu; et al, Bulletin of the Chemical Society of Japan, 1984, 57(11), 3333-4

Synthetic Circuit 4

1198-84-1

938-97-6

Reaction Conditions

Reference

: Synthesis of DL-2-(p-hydroxyphenyl)glycine by the ammonolysis of p-hydroxymandelic acid obtained by the condensation of phenol with glyoxylic acid

Powar, Netaji P.; Chandalia, Sampatraj B., Journal of Chemical Technology and Biotechnology, 1989, 46(3), 219-32

Synthetic Circuit 5

123-08-0

67-66-3

938-97-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide , β-Cyclodextrin , Ammonia Catalysts: Hexadecyltrimethylammonium bromide Solvents: Dichloromethane , Water

Reference

: Synthesis of p-hydroxyphenylglycine

Liu, Changchun, Huagong Shikan, 2001, 15(9), 25-27

Synthetic Circuit 6

69322-01-6

938-97-6

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Ammonium chloride

Reference

: p-Hydroxyphenylglycine or an N-alkyl or an N,N-dialkyl derivative

, Netherlands, , ,

Synthetic Circuit 7

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Sulfamic acid Solvents: Water ; 45 min, 120 °C

Reference

: Preparation of DL-4-hydroxyphenylglycine in pulse tube reactor

, China, , ,

Synthetic Circuit 8

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid ; 20 h, 35 °C
1.2 Reagents: Sodium hydroxide , Sodium bisulfite Solvents: Water ; pH 3, 25 °C

Reference

: Method for synthesizing p-hydroxyphenylglycine

, China, , ,

Synthetic Circuit 9

4746-62-7

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Phosphoric acid ; rt → 65 °C; 7 h, 60 - 65 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 4.8

Reference

: Process for preparation of 4-hydroxyphenylglycine

, China, , ,

Synthetic Circuit 10

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Sulfamic acid Catalysts: Sulfuric acid Solvents: Water ; 5 - 6 h, 70 °C
1.2 Reagents: Ammonia Solvents: Water ; 24 h, pH 7

Reference

: Study on synthesis of DL-p-hydroxyphenylglycine

Zhang, Jing; Tu, Wei-ping, Yingyong Huagong, 2003, 32(5), 46-48

Synthetic Circuit 11

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Sulfamic acid Catalysts: Phosphoric acid Solvents: Hexane , Water ; 70 - 75 °C; 2 h; 4 h
1.2 Solvents: Water ; 65 - 70 °C
1.3 Reagents: Ammonia Solvents: Water ; pH 3 - 5

Reference

: Method for preparation of p-hydroxyphenylglycine

, China, , ,

Synthetic Circuit 12

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Sulfamic acid Catalysts: Sodium hydroxide , Ammonium nitrate , Aluminum hydroxide Solvents: Water ; rt → 60 °C; 7 h, 60 °C; 60 °C → rt
1.2 Reagents: Ammonium hydroxide ; pH 6, rt; 1 h, rt

Reference

: Solid acid catalyst and preparation method thereof and preparation method of para-hydroxyphenylglycine

, China, , ,

Synthetic Circuit 13

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Sulfamic acid ; 28 °C
1.2 76 °C

Reference

: An in-depth mechanistic study of the p-hydroxyphenylglycine synthetic process using in situ ATR-IR spectroscopy

Mao, Hai-Fang; Xing, Hui-Min; Jin, Miao-Miao; Liu, Ji-Bo; Yao, Yue-Liang; et al, Analytical Methods, 2022, 14(29), 2833-2840

Synthetic Circuit 14

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Sulfamic acid Catalysts: Benzyltriethylammonium chloride ; rt → 70 °C; 8 h, 70 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ; pH 7; cooled

Reference

: Study on synthesis of DL-p-hydroxyphenylglycine

Pei, Lei; Liu, Fusheng; Yu, Shitao, Jingxi Shiyou Huagong Jinzhan, 2007, 8(11), 20-23

Synthetic Circuit 15

123-08-0

7677-24-9

938-97-6

Reaction Conditions

1.1 Reagents: Benzylamine Solvents: Ethanol
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Ammonium chloride Solvents: Tetrahydrofuran , Water
1.4 Reagents: Hydrochloric acid Solvents: Water
1.5 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

: Novel method of preparing hydroxyarylglycines, alkoxyarylglycines and the glycinates thereof, from aromatic aldehydes and benzylamine

, World Intellectual Property Organization, , ,

Synthetic Circuit 16

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: 4-Nitrophthalimide ; 10 h, 65 °C; 65 °C → 25 °C

Reference

: Process for preparation of DL-p-hydroxyphenylglycine

, China, , ,

Synthetic Circuit 17

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonamide , Ethylene glycol ; 30 °C; 20 °C; 35 °C; 65 °C
1.2 pH 4 - 5
1.3 Reagents: Ammonia Solvents: Water ; pH 7, 35 - 45 °C

Reference

: Production method and device of D,L-p-hydroxyphenylglycine by adopting staged temperature control of multi-stage tubular reactor, continuous neutralization and kettle-type reactor

, China, , ,

Synthetic Circuit 18

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Stearyldimethylbenzylammonium chloride Solvents: Water ; rt → 60 °C; 15 min, 60 °C
1.2 Reagents: Benzoic acid ; 8 h, 60 °C; 60 °C → rt
1.3 Reagents: Potassium carbonate Solvents: Water ; pH 6, rt

Reference

: The preparation of D-4-hydroxyphenylglycine

Zhang, Da-shuai; Mu, Shuai; Niu, Duan; Liu, Ying; Wang, Ping-bao; et al, Jingxi Huagong Zhongjianti, 2013, 43(2), 33-36

Synthetic Circuit 19

69322-01-6

938-97-6

Reaction Conditions

1.1 Solvents: Water

Reference

: Process for preparing an alpha-amino acid, the corresponding ester and amide

, European Patent Organization, , ,

Synthetic Circuit 20

298-12-4

108-95-2

938-97-6

Reaction Conditions

1.1 Reagents: Urea , Potassium chlorate Solvents: Water
1.2 Reagents: Sulfamic acid ; 2 h, 20 °C

Reference

: Process for preparation of DL-4-hydroxyphenylglycine

, China, , ,

4-Hydroxyphenylglycine Raw materials

4-Hydroxyphenylglycine Preparation Products

4-Hydroxyphenylglycine (938-97-6)

4-Hydroxyphenylglycine Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:938-97-6)

MR./MRS.:ZHANG HUAN

Phone:18827031272

Email:1438980011@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:938-97-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:938-97-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:938-97-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:938-97-6)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

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Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:938-97-6)4-Hydroxyphenylglycine

Purity:99%

Quantity:1kg

Price($):192.0

Cas no 938-97-6 (4-Hydroxyphenylglycine)

4-Hydroxyphenylglycine Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Hydroxyphenylglycine Security Information

4-Hydroxyphenylglycine Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

4-Hydroxyphenylglycine Price

4-Hydroxyphenylglycine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

Synthetic Circuit 19

Synthetic Circuit 20

4-Hydroxyphenylglycine Raw materials

4-Hydroxyphenylglycine Preparation Products

4-Hydroxyphenylglycine Suppliers

4-Hydroxyphenylglycine Related Literature

Related Categories

938-97-6 (4-Hydroxyphenylglycine) Related Products